Cas no 170996-76-6 ()

170996-76-6 structure
structure
Product Name:
CAS No:170996-76-6
MF:C10H11NO2
MW:177.199842691422
CID:6647865
PubChem ID:15260938
Update Time:2024-03-02

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C10H11NO2/c1-6-7(2)13-8-4-5-11(3)10(12)9(6)8/h4-5H,1-3H3
    • InChI Key: PYJXPVQYRLRRQY-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C)C2C(N(C)C=CC1=2)=O

Computed Properties

  • Exact Mass: 177.078978594g/mol
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 33.4Ų
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